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Compound of Interest

Tetrahydrofuran, 2-(2-
Compound Name:

chloroethoxy)

Cat. No.: B3044764

Technical Guide: Tetrahydrofuran, 2-(2-
chloroethoxy)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of Tetrahydrofuran, 2-(2-chloroethoxy)-. While specific experimental data for this
compound is limited in publicly available literature, this document extrapolates information
based on the known chemistry of tetrahydrofuran derivatives and analogous compounds. The
guide includes key physicochemical data, a proposed synthetic pathway, and general analytical
and toxicological considerations.

Chemical Properties and Data

"Tetrahydrofuran, 2-(2-chloroethoxy)-" is a substituted cyclic ether. Based on its structure, it
is expected to be a colorless liquid with properties analogous to other chlorinated ethers. The
key quantitative data for this compound is summarized in the table below.
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Property Value

Molecular Formula CeH11CIO2
Molecular Weight 150.60 g/mol
SMILES ciccocicceceol

Proposed Synthesis

A plausible and widely used method for the synthesis of ethers such as Tetrahydrofuran, 2-(2-
chloroethoxy)- is the Williamson ether synthesis. This method involves the reaction of an
alkoxide with a primary alkyl halide. In this case, the synthesis would likely proceed via the
reaction of 2-hydroxytetrahydrofuran with a suitable 2-chloroethoxy electrophile, or the reaction
of the sodium salt of 2-chloroethanol with 2-chlorotetrahydrofuran. A generalized experimental

workflow for the former is proposed below.

Experimental Workflow: Proposed Williamson Ether
Synthesis
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Caption: Proposed Williamson ether synthesis workflow for Tetrahydrofuran, 2-(2-
chloroethoxy)-.

Experimental Protocols

While a specific, validated protocol for the synthesis of "Tetrahydrofuran, 2-(2-chloroethoxy)-
" is not readily available in the literature, a general procedure based on the Williamson ether
synthesis is provided below. Researchers should optimize these conditions for their specific
needs.

Materials:

2-Hydroxytetrahydrofuran

e Sodium hydride (NaH), 60% dispersion in mineral oll

e Anhydrous tetrahydrofuran (THF)

e 1,2-Dichloroethane

e Saturated aqueous ammonium chloride solution

o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

o Alkoxide Formation: To a flame-dried, three-necked flask under an inert atmosphere (e.g.,
argon or nitrogen), add a stirred suspension of sodium hydride in anhydrous THF. Cool the
mixture to 0 °C in an ice bath. Slowly add a solution of 2-hydroxytetrahydrofuran in
anhydrous THF to the suspension. After the addition is complete, allow the mixture to warm
to room temperature and stir for 1 hour to ensure complete deprotonation.

o Ether Synthesis: Cool the resulting alkoxide solution back to 0 °C. Add 1,2-dichloroethane
dropwise to the stirred solution. After the addition, heat the reaction mixture to reflux and
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maintain for several hours, monitoring the reaction progress by a suitable technique (e.g.,
TLC or GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and cautiously
guench by the slow addition of a saturated aqueous ammonium chloride solution.

o Extraction and Purification: Transfer the mixture to a separatory funnel and extract with
diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure. The crude product can then be
purified by fractional distillation under reduced pressure or by column chromatography on
silica gel.

Analytical Methods

The analysis of "Tetrahydrofuran, 2-(2-chloroethoxy)-" would likely employ standard
techniques for organic compound characterization.

e Gas Chromatography-Mass Spectrometry (GC-MS): This would be the primary method for
determining the purity of the compound and confirming its molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential for
structural elucidation and confirmation.

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
functional groups, particularly the C-O-C ether linkage and the C-Cl bond.

Biological Activity and Signaling Pathways

There is no specific information in the scientific literature regarding the biological activity or any
associated signaling pathways for "Tetrahydrofuran, 2-(2-chloroethoxy)-". However, the
parent compound, tetrahydrofuran (THF), is known to have some biological effects.

General Toxicity of Tetrahydrofuran:
e THF is considered to have low acute toxicity.

« |t can cause irritation to the eyes, skin, and respiratory tract.
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e High concentrations of THF vapor can lead to central nervous system depression, with
symptoms such as dizziness, drowsiness, and headache.

e Chronic exposure to THF has been studied, but its long-term effects, including carcinogenic
potential, are not fully established.

Due to the presence of a chloroethoxy group, "Tetrahydrofuran, 2-(2-chloroethoxy)-" may
exhibit different toxicological properties compared to THF. The chloroalkyl group could
potentially act as an alkylating agent, which might confer cytotoxic properties. Any research or
handling of this compound should be conducted with appropriate safety precautions in a well-
ventilated fume hood.

Molecular Structure

Caption: Molecular structure of Tetrahydrofuran, 2-(2-chloroethoxy)-.

« To cite this document: BenchChem. ["Tetrahydrofuran, 2-(2-chloroethoxy)-" molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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